![molecular formula C18H23NO3 B4667283 (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine](/img/structure/B4667283.png)
(3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine
Overview
Description
(3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine, also known as DMPEA, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive compound that has gained significant attention in scientific research due to its potential therapeutic effects.
Mechanism of Action
The exact mechanism of action of (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine is not fully understood, but it is thought to act on the serotonin and dopamine systems in the brain. It may increase the release of these neurotransmitters, leading to increased feelings of well-being and social bonding. (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine may also have antioxidant and anti-inflammatory effects, reducing damage to brain cells and promoting overall brain health.
Biochemical and Physiological Effects:
(3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine has been shown to have a range of biochemical and physiological effects, including increasing heart rate and blood pressure, dilating pupils, and increasing body temperature. It may also increase levels of certain hormones, such as cortisol and prolactin. These effects are similar to those seen with other phenethylamines, such as MDMA.
Advantages and Limitations for Lab Experiments
(3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine has several advantages for use in lab experiments, including its relatively low toxicity and ease of synthesis. However, its psychoactive effects may make it difficult to use in certain types of experiments, and its effects on the serotonin and dopamine systems may complicate interpretation of results.
Future Directions
There are several areas of future research that could be explored with (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine. One potential direction is to further investigate its therapeutic potential for depression and anxiety disorders. Another area of interest is its potential neuroprotective effects, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could be done to elucidate the exact mechanism of action of (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine and its effects on various neurotransmitter systems in the brain.
Scientific Research Applications
(3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine has been studied for its potential therapeutic effects, particularly in the treatment of depression and anxiety disorders. It has been found to have similar effects to other phenethylamines, such as MDMA, in increasing feelings of empathy and social bonding. (3,4-dimethoxybenzyl)[2-(2-methoxyphenyl)ethyl]amine has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-2-(2-methoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3/c1-20-16-7-5-4-6-15(16)10-11-19-13-14-8-9-17(21-2)18(12-14)22-3/h4-9,12,19H,10-11,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRPKLZZYAFYCNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNCCC2=CC=CC=C2OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4667210.png)
![3,5-dimethoxy-N-{2-methyl-4-[(phenylthio)methyl]phenyl}benzamide](/img/structure/B4667216.png)
![2,4-dichloro-N-{2-[(2-methylbenzyl)thio]ethyl}benzamide](/img/structure/B4667218.png)
![N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-N-methyl-3-piperidinecarboxamide](/img/structure/B4667235.png)
![N-allyl-2-[(3,5-dimethylphenoxy)acetyl]hydrazinecarbothioamide](/img/structure/B4667237.png)
![N-(2,3-dimethylphenyl)-N'-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]urea](/img/structure/B4667244.png)
![(2-{2-[(4-chlorophenoxy)methyl]-8,9-dimethyl-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl}ethyl)dimethylamine](/img/structure/B4667271.png)
![4-{5-[(1-methyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid](/img/structure/B4667290.png)
![4-isopropyl-3-(5-methyl-3-thienyl)-5-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}-4H-1,2,4-triazole](/img/structure/B4667299.png)
![2-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-1H-isoindole-1,3(2H)-dione](/img/structure/B4667308.png)
![2-{[5-(2-{[(2,4-difluorophenyl)amino]carbonothioyl}carbonohydrazonoyl)-2-methoxybenzyl]thio}-4-methyl-6-(trifluoromethyl)nicotinonitrile](/img/structure/B4667316.png)